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An In-depth Technical Guide to (R)-3-Methylmorpholine Hydrochloride for Advanced

Research and Development

Abstract
(R)-3-Methylmorpholine hydrochloride (CAS No: 953780-78-4) is a chiral heterocyclic

compound of significant interest in modern medicinal chemistry and organic synthesis. As a key

chiral building block, it serves as a foundational component in the synthesis of complex,

biologically active molecules, including novel therapeutics. This guide provides a

comprehensive overview of its chemical structure, stereochemistry, physicochemical

properties, and synthesis. Furthermore, it details its critical applications in drug discovery,

particularly as a scaffold for developing targeted inhibitors, and provides validated protocols for

its synthesis and characterization, alongside essential safety and handling information for

laboratory use.

Chemical Structure and Stereochemistry
(R)-3-Methylmorpholine hydrochloride is the hydrochloride salt of the chiral amine (R)-3-

Methylmorpholine. The core structure consists of a saturated six-membered morpholine ring,

which contains both an ether linkage (-O-) and a secondary amine (-NH-). The defining feature

is a methyl group attached to the carbon at position 3. The "(R)" designation specifies the

absolute stereochemistry at this chiral center, which is crucial for its application in asymmetric
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synthesis and for its specific interactions with biological targets. The positive charge on the

protonated morpholine nitrogen is balanced by a chloride counter-ion.

The precise three-dimensional arrangement dictated by the (R)-configuration is fundamental to

its utility, enabling stereoselective transformations and providing a rigid scaffold that can be

predictably oriented within the active site of a protein or enzyme.

Caption: Chemical structure of (R)-3-Methylmorpholine hydrochloride.

Physicochemical Properties
The hydrochloride salt form confers distinct physical properties compared to its free base,

primarily enhancing its stability and water solubility, which are advantageous for both storage

and application in aqueous reaction media or for formulation studies. Key properties are

summarized below.

Property Value Reference

CAS Number 953780-78-4 [1][2]

Molecular Formula C₅H₁₂ClNO [1][2]

Molecular Weight 137.61 g/mol [1][2]

Appearance
White to orange to green

powder/crystal
[2][3]

Melting Point 123.0 to 127.0 °C [3]

Solubility Soluble in water [2][4]

Specific Optical Rotation
+1° to +3° (c=1 in H₂O at

20°C, 589 nm)
[5]

Storage Temperature
0-10°C, under inert gas

(Nitrogen or Argon)
[2][3]
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(R)-3-Methylmorpholine hydrochloride is typically synthesized via the deprotection of a

suitable N-protected precursor. The following protocol describes a common and reliable

method involving the removal of an N-(4-methoxybenzyl) group.

Synthesis Protocol: Debenzylation of (5R)-4-(4-
methoxybenzyl)-5-methylmorpholine
This two-stage procedure is a robust method for producing the target compound with good

yield and purity.[1][6] The 4-methoxybenzyl (PMB) group is a common amine protecting group

that can be effectively removed under the described conditions.

Materials:

(5R)-4-(4-methoxybenzyl)-5-methylmorpholine (Starting Material, 1.0 eq)

1,2-Dichloroethane (DCE)

1-Chloroethyl chloroformate (ACE-Cl, 4.0 eq)

Methanol (MeOH)

Ethyl acetate

Procedure:

Stage 1: Deprotection Reaction:

To a solution of (5R)-4-(4-methoxybenzyl)-5-methylmorpholine (e.g., 17.8 g, 80.3 mmol) in

1,2-dichloroethane (180 mL), add 1-chloroethyl chloroformate (4.0 eq, 46 g, 322 mmol).

Rationale: ACE-Cl reacts with the secondary amine to form a carbamate intermediate,

cleaving the N-PMB bond. The excess ACE-Cl ensures the reaction goes to completion.

DCE is chosen as a non-reactive solvent suitable for the reaction temperature.

Heat the reaction mixture to 80 °C and stir for 6 hours. Monitor the reaction progress by

TLC or LC-MS.
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Upon completion, cool the mixture and remove the solvent by evaporation under reduced

pressure.

Stage 2: Solvolysis and Salt Formation:

Dissolve the resulting residue in methanol (180 mL).

Heat the solution to 80 °C and stir for 1 hour.

Rationale: The methanol acts as a nucleophile to decompose the carbamate intermediate,

yielding the free secondary amine and byproducts. This process, known as solvolysis, is

efficient at elevated temperatures. The hydrochloride salt is formed in situ.

Remove the methanol by evaporation under reduced pressure.

Purification and Isolation:

Wash the resulting solid residue with ethyl acetate.

Rationale: Ethyl acetate is used to wash away organic, non-polar impurities and unreacted

reagents, while the desired hydrochloride salt, being ionic, has low solubility in it.

Dry the solid under vacuum to yield (R)-3-methylmorpholine hydrochloride as white

crystals.[1][6] A typical yield is around 74%.[1][6]
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Caption: General workflow for the synthesis of (R)-3-Methylmorpholine HCl.
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Analytical Characterization
To confirm the identity, purity, and stereochemical integrity of the synthesized compound, a

combination of analytical techniques should be employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are used to

confirm the molecular structure. The proton spectrum will show characteristic shifts for the

methyl group, the morpholine ring protons, and the N-H protons.

Infrared (IR) Spectroscopy: An IR spectrum should show characteristic peaks for N-H

stretching (as an ammonium salt), C-H stretching, and C-O stretching, confirming the

presence of the key functional groups.[5]

Argentometric Titration: This quantitative method can be used to determine the purity of the

hydrochloride salt by titrating the chloride ion content with a standardized silver nitrate

solution.[5]

Polarimetry: Measurement of the specific optical rotation confirms the presence of the (R)-

enantiomer and provides an indication of its enantiomeric purity.[5]

Applications in Synthesis and Drug Discovery
The value of (R)-3-Methylmorpholine hydrochloride lies in its utility as a versatile chiral

building block and reagent.[4] Its rigid, stereodefined structure makes it an ideal starting point

for creating more complex chiral molecules.

Pharmaceutical Development
This compound is a crucial intermediate in the synthesis of a wide range of pharmaceuticals.[2]

[4]

GSK-3β Inhibitors: It is used in the discovery of novel pyrimidinone derivatives as orally

active GSK-3β inhibitors, which are being investigated for the treatment of Alzheimer's

disease.[3]

Kinase Inhibitors: The morpholine moiety is a common feature in many kinase inhibitors. For

example, it is used in preparing morpholinopyrimidine derivatives as mTOR kinase inhibitors

for diseases mediated by the PI3K/mTOR pathway.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.thermofisher.com/order/catalog/product/456780010
https://www.thermofisher.com/order/catalog/product/456780010
https://www.thermofisher.com/order/catalog/product/456780010
https://www.benchchem.com/product/b1399394?utm_src=pdf-body
https://www.chemimpex.com/products/41672
https://wap.guidechem.com/encyclopedia/r-3-methylmorpholine-hydrochlo-dic1554369.html
https://www.chemimpex.com/products/41672
https://m.chemicalbook.com/ProductChemicalPropertiesCB02520102_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7781119.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1399394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Other Therapeutics: It serves as a building block in the development of analgesics and anti-

inflammatory drugs.[4]

Organic and Chemical Synthesis
Beyond its role as a precursor, it is employed as a reagent and catalyst.[4]

Chiral Auxiliary/Base: The chiral amine can be used to direct the stereochemical outcome of

a reaction.

Reagent for Complex Molecules: It facilitates the formation of complex molecules,

particularly in the preparation of amides and other nitrogen-containing compounds.[4] Its

high solubility in various solvents enhances its utility in different reaction setups.[4]

Synthetic Pathways
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Caption: Key application areas for (R)-3-Methylmorpholine hydrochloride.

Safety and Handling
(R)-3-Methylmorpholine hydrochloride is classified as an irritant and requires careful

handling in a laboratory setting. Adherence to standard safety protocols is mandatory.

Hazard Identification: Causes skin irritation, serious eye irritation, and may cause respiratory

irritation.[8][9]
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Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and

a lab coat.[8][10] All handling should be performed in a well-ventilated area or a chemical

fume hood.[8][11]

First Aid Measures:

Eyes: Immediately rinse with plenty of water for at least 15 minutes. Seek medical

attention if irritation persists.[8][10]

Skin: Wash off immediately with soap and plenty of water. Remove contaminated clothing.

[8][10]

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[8]

[10]

Ingestion: Rinse mouth with water and consult a physician. Do not induce vomiting.[10]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[8][12]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[8]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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